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This technical guide provides an in-depth analysis of the fungicide flutianil and its specific
effects on the formation and function of the haustorium in powdery mildew fungi. Flutianil, a
cyano-methylene thiazolidine compound, presents a novel mode of action, distinguishing it
from other fungicides used to control powdery mildew.[1][2][3][4] This document summarizes
key quantitative data, details experimental methodologies from pivotal studies, and visualizes
the proposed mechanism of action.

Introduction to Flutianil and its Novel Mode of
Action

Flutianil is a fungicide with a highly specific antifungal spectrum, primarily effective against
various species of powdery mildew, including Podosphaera xanthii and Blumeria graminis.[1][2]
[4] Unlike many existing fungicides that target early fungal development stages, morphological
studies have revealed that flutianil does not inhibit conidium bursting, primary and appressorial
germination, or appressorium development.[1][2][3] Instead, its primary inhibitory effect occurs
at the point of haustorium formation and the subsequent nutrient absorption from the host plant
cells.[1][2][3][5] This unique mechanism, targeting the "functional inhibition of the haustorium,"
suggests a novel mode of action and positions flutianil as a valuable tool in fungicide
resistance management.[5][6]

Quantitative Analysis of Flutianil's Efficacy
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Studies have quantified the inhibitory effects of flutianil on haustorium development and
subsequent fungal growth, often in comparison to other fungicides.

Table 1: Effect of Flutianil and Other Fungicides on
Haustorium Development in Blumeria graminis f. sp.
hordei

Treatment (Concentration)

Percentage of Haustorium Development

(%)
Untreated Control 100
Flutianil (10 mg/L) 1.8
Cyflufenamid (10 mg/L) 1.8
Benomyl (10 mg/L) 98.2
Tolfenpyrad (10 mg/L) 97.5
Triflumizole (10 mg/L) 96.3

Data sourced from Kimura et al. (2020). The percentage of haustorium development was
determined 48 hours after treatment.[2]

Table 2: Effect of Flutianil on Secondary Hyphal
El ion in B : inis f hordei

Treatment (Concentration) Secondary Hyphal Elongation (pum)
Untreated Control 250

Flutianil (10 mg/L) 50

Cyflufenamid (10 mg/L) 250

Data sourced from Kimura et al. (2020). Hyphal elongation was measured after the addition of
0.1 M glucose.[1]

Morphological and Ultrastructural Effects
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Transmission electron microscopy (TEM) has provided significant insights into the structural
changes induced by flutianil. In untreated Blumeria graminis, the haustorium displays a clear
haustorial body, haustorial lobes, an extra-haustorial membrane, a distinct extra-haustorial
matrix, and a haustorial cell wall.[7] Following treatment with flutianil, the most notable
changes are the obscuring of the extra-haustorial matrix and the fungal cell wall.[5][7] This
suggests that flutianil may interfere with the integrity or formation of these critical structures
involved in nutrient exchange and host-pathogen interaction.

Impact on Gene Expression

To understand the molecular basis of flutianil's action, RNA sequencing (RNA-seq) analysis
has been employed. These studies have revealed that, unlike other powdery mildew
fungicides, flutianil does not significantly affect the expression of genes essential for the
survival of B. graminis.[5] Instead, its impact is more targeted. Key findings from gene
expression analysis include:

o Down-regulation of Sugar Transporter Genes: Flutianil treatment leads to the down-
regulation of three specific sugar transporter genes that are predominantly expressed in the
haustoria.[5] This directly supports the observation that flutianil inhibits nutrient absorption.

» Altered Expression of Effector Genes: Various effector genes, which are crucial for
suppressing host defense mechanisms and facilitating the biotrophic lifestyle, are also up- or
down-regulated by flutianil.[5]

These findings strongly indicate that the primary site of action for flutianil is within the
haustorium, disrupting its function at a molecular level.[5]

Proposed Signhaling and Action Pathway

Based on the available morphological and gene expression data, a proposed pathway for
flutianil's action can be visualized. Flutianil appears to specifically target processes within the
haustorium, leading to a cascade of events that ultimately inhibit fungal growth.
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Caption: Proposed mechanism of flutianil action on the haustorium.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The
following protocols are summarized from the key studies on flutianil.

Haustorium Development Assay

This protocol is adapted from the methodology used to assess the effect of fungicides on
haustorium development in Blumeria graminis f. sp. hordei.
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Incubate for an additional
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Caption: Experimental workflow for haustorium development assay.
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Transmission Electron Microscopy (TEM) Protocol

This protocol outlines the key steps for preparing samples for TEM to observe ultrastructural
changes in the haustorium.

o Sample Collection: Excise leaf segments from barley plants treated with flutianil (e.g., 50
mg/L) and untreated controls at specified time points post-inoculation.

» Fixation: Fix the samples in a solution of 2.5% glutaraldehyde and 2% paraformaldehyde in a
phosphate buffer (pH 7.2) overnight at 4°C.

o Post-fixation: Post-fix the samples in 1% osmium tetroxide in the same buffer for 2 hours at
room temperature.

o Dehydration: Dehydrate the samples through a graded ethanol series (e.g., 50%, 70%, 90%,
100%).

e Infiltration and Embedding: Infiltrate the samples with a resin (e.g., Spurr's resin) and embed
them in molds. Polymerize the resin at 60°C for 48 hours.

e Sectioning: Cut ultrathin sections (70-90 nm) using an ultramicrotome equipped with a
diamond knife.

» Staining: Mount the sections on copper grids and stain with uranyl acetate and lead citrate.

e Imaging: Observe and photograph the sections using a transmission electron microscope.

RNA Sequencing and Analysis Workflow

This workflow describes the process of analyzing gene expression changes in B. graminis in
response to flutianil treatment.
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Caption: Workflow for RNA sequencing and bioinformatics analysis.
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Conclusion

Flutianil's unigue mode of action, centered on the inhibition of haustorium formation and
function, marks a significant development in the management of powdery mildew. The
evidence from morphological, ultrastructural, and gene expression studies converges to
indicate that the haustorium is the primary target of this fungicide. By disrupting nutrient uptake
and the expression of key effector genes, flutianil effectively halts the progression of the fungal
infection. This in-depth understanding of its mechanism is vital for its strategic deployment in
agriculture and for guiding future research in the development of novel fungicides with targeted
modes of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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